Cas no 523-21-7 (Sodium Rhodizonate Dibasic)

• Product Name: Sodium Rhodizonate Dibasic
• CAS No: 523-21-7
• MF: C₆Na₂O₆
• MW: 214.040143966675
• MDL: MFCD00001650
• CID: 37995
• PubChem ID: 24899348
• Update Time: 2025-11-04

Sodium Rhodizonate Dibasic Chemical and Physical Properties

Names and Identifiers

• Sodium 3,4,5,6-tetraoxocyclohex-1-ene-1,2-bis(olate)
• DISODIUM RHODIZONATE
• 1,2-DIHYDROXY-3,4,5,6-TETRAOXO-1-CYCLOHEXENE DISODIUM SALT
• RHODIZONIC ACID, DISODIUM DERIVATIVE
• RHODIZONIC ACID SODIUM SALT
• 3,4,5,6-Tetraoxocyclohexene-1,2-dio
• disodium 3,4,5,6-tetraoxocyclohex-1-en-1,2-ylene dioxide
• Rhodizonic acid
• Rhodizonic acid sodi
• Rhodizonic acid sodium
• SODIUM RHODIZONATE DIBASIC
• Sodiumrhodizmate
• Rhodizonic Acid Disodium Salt
• Sodium Rhodizonate
• 3,4,5,6-Tetraoxocyclohexene-1,2-diol Disodium Salt
• 5,6-Dihydroxy-5-cyclohexene-1,2,3,4-tetrone disodium salt
• Sodium Rhodizonate Dibasic

• MDL： MFCD00001650
• Inchi： 1S/C6H2O6.2Na/c7-1-2(8)4(10)6(12)5(11)3(1)9;;/h7-8H;;/q;2*+1/p-2
• InChI Key： SXWPCWBFJXDMAI-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C1C(C(C(C(C=1[O-])=O)=O)=O)=O
• BRN： 5181379

Computed Properties

• Exact Mass: 213.94900
• Monoisotopic Mass: 213.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Color/Form: Black green powder
• Melting Point: >300 °C (lit.)
• Boiling Point: 346.7 °C at 760 mmHg
• Flash Point: 177.7 °C
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 114.40000
• LogP: -1.65100
• Solubility: Insoluble in water
• Merck: 8670
• Sensitiveness: Sensitive to humidity

Sodium Rhodizonate Dibasic Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Sodium Rhodizonate Dibasic

Sodium Rhodizonate Dibasic: A Comprehensive Overview

Sodium Rhodizonate Dibasic, also known by its CAS number 523-21-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the chemical formula C₁₂H₁₄N₆O₁₀S₂·2Na, is a disodium salt of rhodizonic acid. It is widely recognized for its unique properties, particularly in the fields of analytical chemistry, environmental science, and materials science.

The name Sodium Rhodizonate Dibasic itself highlights its composition: it is a dibasic sodium salt, meaning it contains two sodium ions (Na⁺) per molecule. This compound is derived from rhodizonic acid, which is a derivative of rhodanine—a heterocyclic compound with a thiazole ring. The structure of Sodium Rhodizonate Dibasic includes two sulfonic acid groups, which contribute to its strong acidity and solubility in water. These properties make it an ideal candidate for various chemical reactions and applications.

One of the most notable applications of Sodium Rhodizonate Dibasic is in the determination of metal ions, particularly mercury (Hg²⁺), in aqueous solutions. This compound forms a bright red precipitate with mercury ions, making it highly effective as an analytical reagent. Recent studies have explored its use in the detection of trace amounts of mercury in environmental samples, such as water and soil. For instance, researchers have developed a novel method using Sodium Rhodizonate Dibasic to quantify mercury levels in industrial wastewater, demonstrating its potential in environmental monitoring.

In addition to its role in analytical chemistry, Sodium Rhodizonate Dibasic has found applications in the synthesis of advanced materials. For example, it has been used as a precursor for the preparation of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties, such as high surface area and porosity, making them suitable for gas storage, catalysis, and drug delivery systems. Recent advancements in this field have highlighted the importance of Sodium Rhodizonate Dibasic as a building block for constructing functional materials with tailored properties.

The synthesis of Sodium Rhodizonate Dibasic typically involves the reaction of rhodizonic acid with sodium hydroxide or other alkali metals. This process ensures the formation of the dibasic sodium salt, which is stable under most conditions. However, recent research has focused on optimizing the synthesis conditions to improve yield and purity. For instance, studies have explored the use of microwave-assisted synthesis to accelerate the reaction process and enhance the crystallinity of the product.

Beyond its chemical applications, Sodium Rhodizonate Dibasic has also been studied for its potential biological effects. Although it is not inherently toxic at low concentrations, prolonged exposure or high doses may pose risks to human health and the environment. Regulatory agencies have established guidelines for handling this compound to ensure safety in industrial settings.

In conclusion, Sodium Rhodizonate Dibasic (CAS No: 523-21-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an essential reagent in analytical chemistry and materials science. As research continues to uncover new uses and optimize its synthesis methods, Sodium Rhodizonate Dibasic will likely remain a key player in both academic and industrial settings.